Cas no 260065-86-9 ((1R,2S)-2-aminocyclohexan-1-ol)

• Product Name: (1R,2S)-2-aminocyclohexan-1-ol
• CAS No: 260065-86-9
• MF: C₆H₁₃NO
• MW: 115.173521757126
• MDL: MFCD11618002
• CID: 820551
• PubChem ID: 6542151
• Update Time: 2025-05-20

(1R,2S)-2-aminocyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R,2S)-2-Aminocyclohexanol
• cis-1-amino-2-hydroxycyclohexane
• cis-2-amino-cyclohexanol
• cis-2-hydroxycyclohexanamine
• (1R,2S)-2-aminocyclohexan-1-ol
• AKOS016843837
• E83757
• cis-2-Aminocyclohexanol
• Cyclohexanol, 2-amino-, (1R,2S)-rel-
• PS-15578
• cis-2-Amino-cyclohexane-1-ol
• DB-008724
• SCHEMBL409749
• EN300-100806
• 260065-86-9
• cis-(+/-)-2-aminocyclohexanol
• Cyclohexanol, 2-amino-, (1R,2S)-
• F89022
• (1R*,2S*)-2-aminocyclohexanol
• MFCD12407412
• 2-Aminocyclohexanol, cis
• 931-15-7
• CS-0030060

• MDL： MFCD11618002
• Inchi： 1S/C6H13NO/c7-5-3-1-2-4-6(5)8/h5-6,8H,1-4,7H2/t5-,6+/m0/s1
• InChI Key： PQMCFTMVQORYJC-NTSWFWBYSA-N
• SMILES： O[C@@H]1CCCC[C@@H]1N

Computed Properties

• Exact Mass: 115.10000
• Monoisotopic Mass: 115.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.037±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 89.5 ºC
• Boiling Point: 201.1±33.0 ºC (760 Torr),
• Flash Point: 75.4±25.4 ºC,
• Solubility: Soluble (189 g/l) (25 º C),
• PSA: 46.25000
• LogP: 0.94890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on (1R,2S)-2-aminocyclohexan-1-ol

Comprehensive Overview of (1R,2S)-2-Aminocyclohexan-1-ol (CAS No. 260065-86-9)

(1R,2S)-2-Aminocyclohexan-1-ol (CAS No. 260065-86-9) is a chiral compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique stereochemistry, which plays a crucial role in its biological activity and potential applications in drug development.

The chemical structure of (1R,2S)-2-Aminocyclohexan-1-ol consists of a cyclohexane ring with an amino group and a hydroxyl group attached to adjacent carbon atoms. The specific arrangement of these functional groups in the (1R,2S) configuration imparts distinct properties to the molecule, making it a valuable building block for the synthesis of more complex molecules.

In recent years, the study of chiral amines and alcohols has been a focal point in the development of new pharmaceuticals. The enantiomeric purity of such compounds is essential for their efficacy and safety. (1R,2S)-2-Aminocyclohexan-1-ol has been extensively studied for its potential as a chiral auxiliary in asymmetric synthesis, where it can help control the stereochemistry of reaction products.

One of the key applications of (1R,2S)-2-Aminocyclohexan-1-ol is in the synthesis of β-amino alcohols, which are important intermediates in the production of various drugs. These compounds are often used as precursors for the synthesis of antibiotics, antivirals, and other therapeutic agents. The ability to control the stereochemistry during synthesis is critical for ensuring that the final product has the desired biological activity.

Recent research has also explored the use of (1R,2S)-2-Aminocyclohexan-1-ol in catalytic asymmetric reactions. Catalysts derived from this compound have shown high enantioselectivity in various transformations, such as hydrogenations and aldol reactions. This makes (1R,2S)-2-Aminocyclohexan-1-ol an attractive choice for industrial processes that require high yields and purity.

In addition to its synthetic utility, (1R,2S)-2-Aminocyclohexan-1-ol has been investigated for its potential biological activities. Studies have shown that this compound can modulate certain biological pathways and may have therapeutic applications. For example, it has been reported to exhibit neuroprotective effects in cellular models of neurodegenerative diseases. Further research is needed to fully understand its mechanisms of action and potential clinical applications.

The physical properties of (1R,2S)-2-Aminocyclohexan-1-ol, such as its solubility and stability, are important considerations for both laboratory and industrial settings. This compound is generally stable under standard conditions but may require careful handling to maintain its enantiomeric purity. Techniques such as chromatography and crystallization are commonly used to purify and characterize this compound.

Safety and environmental considerations are also important when working with (1R,2S)-2-Aminocyclohexan-1-ol. While it is not classified as a hazardous material, proper safety protocols should be followed to ensure safe handling and disposal. This includes using appropriate personal protective equipment (PPE) and following guidelines for waste management.

In conclusion, (1R,2S)-2-Aminocyclohexan-1-ol (CAS No. 260065-86-9) is a versatile chiral compound with significant potential in various areas of chemical and pharmaceutical research. Its unique stereochemistry makes it an invaluable tool for asymmetric synthesis and drug development. Ongoing research continues to uncover new applications and properties of this compound, highlighting its importance in modern chemistry.